Cas no 2020613-68-5 (2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide)

• Product Name: 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide
• CAS No: 2020613-68-5
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 6206311
• PubChem ID: 164644970
• Update Time: 2025-11-03

2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide
• EN300-1743015
• 2020613-68-5

• Inchi： 1S/C9H15N3S/c1-9(2,3)12-6-7(5-11-12)4-8(10)13/h5-6H,4H2,1-3H3,(H2,10,13)
• InChI Key： NTBXJGJNGYWZGY-UHFFFAOYSA-N
• SMILES： S=C(CC1C=NN(C=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.9Ų

Additional information on 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide

Introduction to 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide (CAS No. 2020613-68-5)

2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2020613-68-5, belongs to the pyrazole class of molecules, which are well-documented for their broad spectrum of pharmacological effects. The presence of a tert-butyl group and an ethanethioamide moiety in its structure contributes to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and medicinal biologists.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which imparts a variety of electronic and steric properties to the molecule. This structural feature is known to enhance interactions with biological targets, such as enzymes and receptors, by allowing for hydrogen bonding and hydrophobic interactions. In recent years, pyrazole derivatives have been extensively studied for their applications in drug discovery, particularly in the development of antiviral, anti-inflammatory, and anticancer agents.

The 1-tert-butyl substituent in 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide plays a crucial role in modulating the compound's pharmacokinetic properties. Tert-butyl groups are known to increase the lipophilicity of molecules, which can enhance their ability to cross biological membranes. This characteristic is particularly valuable in drug design, as it can improve oral bioavailability and tissue distribution. Additionally, the tert-butyl group can serve as a steric anchor, influencing the binding orientation of the molecule to its target site.

The ethanethioamide functional group is another key feature of this compound that contributes to its chemical diversity. This moiety consists of a sulfur atom bonded to an amide group, which can participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. The sulfur atom's ability to form strong hydrogen bonds with biological targets makes it an attractive feature for medicinal chemists seeking to design molecules with high affinity and selectivity.

Recent studies have highlighted the potential therapeutic applications of 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide. Research has demonstrated that pyrazole derivatives can exhibit inhibitory effects on several enzymes involved in inflammatory pathways. For instance, studies have shown that certain pyrazole-based compounds can inhibit lipoxygenase and cyclooxygenase enzymes, which are key players in the production of pro-inflammatory mediators such as leukotrienes and prostaglandins.

Moreover, the structural motif of 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide has been explored for its potential anticancer properties. Preclinical studies have indicated that pyrazole derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. The combination of the tert-butyl group and ethanethioamide moiety may enhance the compound's ability to interact with cellular components involved in cancer cell survival and proliferation.

In addition to its biological activities, 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide has been investigated for its role in chemical synthesis. The presence of reactive functional groups makes it a valuable intermediate in the preparation of more complex molecules. Researchers have utilized this compound in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct biaryl structures that are prevalent in many bioactive compounds.

The synthesis of 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide involves multi-step organic transformations that highlight the versatility of pyrazole chemistry. One common synthetic route involves the condensation of 1-butanamine with 4-bromopyrazole under acidic conditions, followed by thiolation with sodium thiolate. This method leverages the reactivity of halogenated pyrazoles with nucleophiles to introduce various substituents into the ring system.

Advances in synthetic methodologies have enabled the preparation of modified versions of 2-(1-tert-butyl-1H-pyrazol-4-yl)ethanethioamide, allowing researchers to fine-tune its pharmacological properties. For example, introduction of additional functional groups or substitution at different positions on the pyrazole ring can alter its biological activity and selectivity. Such modifications are crucial for optimizing drug candidates for clinical use.

The growing interest in 2-(1-tert-butyl-1H-pyrazol-4-ylylanthioamide) is also driven by its potential applications in material science. Pyrazole derivatives have been explored as ligands in coordination chemistry, where they form stable complexes with metal ions. These metal complexes exhibit unique catalytic properties and have been investigated for their use in organic transformations and industrial processes.

In conclusion, 2-(1-tert-butyl-lH-pyrozol - 4 - yl) ethanzn thoarnide (CAS No . 20206l3 - 68 - 5 ) is a multifaceted compound with significant potential i n pharmaceuticals , chemical synthesis ,and material science . Its unique structural features , including t he p y ra z ole ring , t e rt - but y l substituent ,and e thane th io am ide moiety , contribute t o i ts diverse applications . Recent research has demonstrated its promise i n treating inflammatory diseases , cancer ,and other therapeutic areas . As synthetic chemistry continues t o advance , further exploration o f this compoun d ' s capabilities will undoubtedly lead t o new discoveries and innovations . p >